Cas no 69322-01-6 (Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate)
69322-01-6 structure
Product Name:Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate
CAS No:69322-01-6
MF:C8H7NaO4
MW:190.128553628922
CID:1039587
PubChem ID:23663713
Update Time:2025-04-20
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate
- sodium 4-hydroxyphenylglycolate
- 4-hydroxy-mandelic acid sodium salt
- Sodium p-hydroxymandelate
- AK104635
- Sodium (1)-4-hydroxyphenylglycolate
- C8H7NaO4
- HPQVZCCKGRTPLU-UHFFFAOYSA-M
- 0691AC
- AX8238843
- sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate
- EINECS 274-254-8
- AKOS016008025
- C76190
- 70013-61-5
- AMY8927
- EINECS 273-967-1
- 69322-01-6
- Sodium2-hydroxy-2-(4-hydroxyphenyl)acetate
- W-111386
- EINECS 277-604-8
- 73779-35-8
- AS-60516
- SODIUM 4-HYDROXYMANDELATE
- SCHEMBL5088391
-
- MDL: MFCD00210665
- Inchi: 1S/C8H8O4.Na/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
- InChI Key: HPQVZCCKGRTPLU-UHFFFAOYSA-M
- SMILES: [Na+].OC(C(=O)[O-])C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 190.02400
- Monoisotopic Mass: 190.02420298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6
Experimental Properties
- Boiling Point: 405.4°C at 760 mmHg
- PSA: 80.59000
- LogP: -0.82450
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Inert atmosphere,Room Temperature
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A247503-250mg |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 98% | 250mg |
$9.0 | 2025-02-21 | |
| Ambeed | A247503-1g |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 98% | 1g |
$24.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS284-1g |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 98% | 1g |
214.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS284-200mg |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 98% | 200mg |
66.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS284-5g |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 98% | 5g |
813.0CNY | 2021-07-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD238843-250mg |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 98% | 250mg |
¥54.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD238843-1g |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 98% | 1g |
¥135.0 | 2024-04-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S77290-1g |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 1g |
¥136.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S77290-5g |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 5g |
¥596.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S77290-250mg |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate |
69322-01-6 | 250mg |
¥56.0 | 2021-09-07 |
Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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